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Cat. No.: B13298320

Get Quote

Boc-nonanoic acid, formally known as 9-(tert-butoxycarbonylamino)nonanoic acid, is a

bifunctional molecule of significant interest in medicinal chemistry and drug development. It

features a nine-carbon aliphatic chain, providing a desirable length and lipophilicity for linkers,

which is terminated by a carboxylic acid at one end and a tert-butoxycarbonyl (Boc) protected

amine at the other.[1][2] This structure makes it an invaluable building block, particularly in the

synthesis of Proteolysis Targeting Chimeras (PROTACs), where it serves as a versatile linker

connecting a target-binding ligand to an E3 ligase-recruiting moiety.[1] The Boc protecting

group is crucial, allowing for selective chemical manipulations at the carboxylic acid terminus

before revealing the amine for subsequent conjugation under specific, controlled conditions.[2]

This guide provides a comprehensive overview of the core physicochemical properties of Boc-

nonanoic acid, details robust experimental protocols for their determination, and discusses the

compound's stability and reactivity profile. The insights herein are designed to equip

researchers, scientists, and drug development professionals with the foundational knowledge

required to effectively utilize this compound in their synthetic and developmental workflows.
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A precise understanding of a molecule's physicochemical properties is paramount for its

successful application. These parameters influence solubility, reactivity, bioavailability, and

formulation. The key properties of Boc-nonanoic acid are summarized below.

Property Value Source / Method

Molecular Formula C₁₄H₂₇NO₄ [2]

Molecular Weight 273.36 g/mol [2]

Appearance White solid [2]

Melting Point (°C) To be determined (TBD)
Differential Scanning

Calorimetry (DSC)

pKa (Carboxylic Acid) ~4.8 - 5.0 (Predicted) ¹H NMR Titration

Solubility

Soluble in DMSO, Chloroform,

Ether.[3] Limited solubility in

water.[3][4]

Solvent Miscibility Study

**Experimental Methodologies for Characterization
The trustworthiness of any technical data hinges on the validity of the experimental protocols

used to generate it. The following sections detail step-by-step methodologies for characterizing

the critical physicochemical properties of Boc-nonanoic acid.

Determination of Melting Point via Differential Scanning
Calorimetry (DSC)
Expertise & Rationale: Differential Scanning Calorimetry (DSC) is the gold-standard technique

for determining the melting point of a pure crystalline solid.[5] It measures the difference in heat

flow required to increase the temperature of a sample and a reference as a function of

temperature.[6][7] This method is highly precise, providing not only the onset and peak melting

temperatures but also the enthalpy of fusion (ΔH), which offers insights into the material's

crystallinity.[8][9]

Experimental Protocol:
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Sample Preparation: Accurately weigh 2-5 mg of Boc-nonanoic acid into a standard

aluminum DSC pan. Crimp the pan with an aluminum lid to ensure good thermal contact.

Reference Preparation: Prepare an empty, crimped aluminum pan to serve as the reference.

Instrument Setup: Place the sample and reference pans into the DSC cell.

Thermal Program:

Equilibration: Equilibrate the cell at 25°C.

Heating Ramp: Heat the sample from 25°C to a temperature sufficiently above the

expected melting point (e.g., 120°C) at a controlled rate of 10°C/min under a nitrogen

purge (50 mL/min). The inert atmosphere prevents oxidative degradation.

Cooling Ramp (Optional): Cool the sample back to 25°C at 10°C/min to observe any

crystallization events.

Data Analysis: The melting point is determined from the resulting thermogram. The onset

temperature of the endothermic peak is typically reported as the melting point. The peak of

the endotherm represents the temperature at which the melting rate is maximal.

Workflow for Melting Point Determination by DSC
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Caption: Workflow for DSC analysis of Boc-nonanoic acid.

Determination of pKa via ¹H NMR Titration
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Expertise & Rationale: The acid dissociation constant (pKa) is a critical parameter that dictates

the ionization state of a molecule at a given pH. For Boc-nonanoic acid, the pKa of the

carboxylic acid group is of primary interest. ¹H NMR spectroscopy provides a powerful method

for pKa determination.[10] The chemical shift (δ) of protons adjacent to the ionizable group (the

α-protons next to the -COOH group) is sensitive to the protonation state.[11][12] By monitoring

the change in chemical shift as a function of pH, a sigmoidal curve is generated, from which the

pKa can be accurately determined as the inflection point.[10] This method is non-destructive

and requires only a small amount of sample.

Experimental Protocol:

Sample Preparation: Prepare a stock solution of Boc-nonanoic acid (~5 mg/mL) in a suitable

deuterated solvent mixture that can support a pH gradient, such as D₂O with a co-solvent

like DMSO-d₆ to ensure solubility.

pH Adjustment: Prepare a series of samples (e.g., 10-12 samples) from the stock solution,

adjusting the "pD" (the pH equivalent in D₂O) of each sample to span a range from

approximately pD 2 to pD 8. Use dilute solutions of DCl and NaOD for adjustment.

pH Measurement: Measure the pD of each sample accurately using a calibrated pH meter

with a glass electrode, correcting the reading for the deuterium isotope effect (pD =

pH_reading + 0.4).

NMR Acquisition: Acquire a ¹H NMR spectrum for each sample at a constant temperature

(e.g., 298 K).

Data Analysis:

Identify the proton signal corresponding to the methylene group alpha to the carboxylic

acid (expected around δ 2.3 ppm, similar to nonanoic acid).[13]

Record the precise chemical shift (δ) of this signal for each spectrum.

Plot the chemical shift (δ) on the y-axis against the measured pD on the x-axis.

Fit the data to the Henderson-Hasselbalch equation (or a sigmoidal Boltzmann function).

The pKa is the pD value at the inflection point of the resulting curve.[11]
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Workflow for pKa Determination by ¹H NMR
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Caption: Acid-catalyzed E1 mechanism for Boc group removal.
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This specific reactivity allows for the selective deprotection of the amine terminus of Boc-

nonanoic acid without affecting other parts of a larger molecule, a cornerstone of its use in

solid-phase peptide synthesis (SPPS) and the construction of complex molecules like

PROTACs. [14][15][16]The compound should be stored in a dry environment at 2-8°C to

ensure long-term stability. [17]

Conclusion
Boc-nonanoic acid is a well-defined molecular tool with a distinct set of physicochemical

properties that render it highly valuable for advanced chemical synthesis. Its bifunctional

nature, combined with the robust and selectively labile Boc protecting group, provides a reliable

platform for constructing complex molecular architectures. By employing the rigorous

experimental methodologies detailed in this guide, researchers can confidently characterize

this reagent and integrate it into their drug discovery and development pipelines, ensuring

reproducible and successful outcomes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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